Cas no 842976-90-3 (1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine)

1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine is a versatile intermediate in organic synthesis, characterized by its methoxy-substituted aromatic ring and tertiary amine functionality. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to serve as a building block for more complex molecules. Its structural features, including the electron-donating methoxy group and dimethylaminoethyl chain, enhance reactivity in nucleophilic and catalytic processes. The compound’s stability under standard conditions and compatibility with various reaction media make it a reliable choice for synthetic applications. Its well-defined purity and consistent performance support its use in high-precision chemical transformations.
1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine structure
842976-90-3 structure
Product Name:1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine
CAS No:842976-90-3
MF:C11H18N2O
MW:194.273422718048
MDL:MFCD06655050
CID:1073345
PubChem ID:3162832
Update Time:2025-05-28

1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methoxy-phenyl)-N*1*,N*1*-dimethyl-ethane-1,2-diamine
    • 1-(2-METHOXY-PHENYL)-N1,N1-DIMETHYL-ETHANE-1,2-DIAMINE
    • EN300-10351
    • AKOS016041789
    • AKOS000200351
    • MFCD06655050
    • [2-amino-1-(2-methoxyphenyl)ethyl]dimethylamine
    • 842976-90-3
    • 1-(2-methoxyphenyl)-N,N-dimethylethane-1,2-diamine
    • CS-0208354
    • BS-29471
    • 1-(2-Methoxyphenyl)-N1,N1-dimethylethane-1,2-diamine
    • G41161
    • 1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine
    • MDL: MFCD06655050
    • Inchi: 1S/C11H18N2O/c1-13(2)10(8-12)9-6-4-5-7-11(9)14-3/h4-7,10H,8,12H2,1-3H3
    • InChI Key: ZRTQZYSQNJLSRJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C(CN)N(C)C

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.5Ų

1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine Security Information

1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine Pricemore >>

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Additional information on 1-(2-Methoxy-phenyl)-n1,n1-dimethyl-ethane-1,2-diamine

Comprehensive Overview of 1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine (CAS No. 842976-90-3)

1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine, with the CAS number 842976-90-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of diamine derivatives, characterized by its unique structural features, including a methoxy-phenyl group and a dimethyl-ethane backbone. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's methoxy-phenyl moiety is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability in drug design. This feature aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic properties. Additionally, the dimethyl-ethane segment contributes to the molecule's lipophilicity, a critical factor in drug delivery systems and targeted therapies.

In recent years, the demand for custom synthesis and high-purity intermediates like 1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine has surged, driven by advancements in precision medicine and biopharmaceuticals. Researchers frequently search for compounds with specific structural motifs to develop small-molecule inhibitors or modulators for various biological targets. This compound's versatility makes it a valuable candidate for such applications.

From a synthetic chemistry perspective, the preparation of 1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. The CAS No. 842976-90-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and patent applications. Its inclusion in chemical databases facilitates collaboration and innovation across academia and industry.

Another area of interest is the compound's potential role in neuropharmacology. Given the growing focus on neurological disorders and mental health, researchers are investigating diamines for their ability to interact with neurotransmitter systems. The methoxy-phenyl group, in particular, may influence receptor binding affinity, making this compound a promising scaffold for CNS-targeted drugs.

Environmental and green chemistry considerations also play a role in the compound's applications. As industries shift toward sustainable synthesis methods, 1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine could be adapted to eco-friendly production processes. This aligns with global initiatives to reduce chemical waste and improve process efficiency.

In summary, 1-(2-Methoxy-phenyl)-N1,N1-dimethyl-ethane-1,2-diamine (CAS No. 842976-90-3) represents a multifaceted compound with broad relevance in drug discovery, biochemical research, and industrial chemistry. Its structural attributes and potential applications make it a compelling subject for ongoing and future studies.

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